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Compound of Interest

Compound Name: Dregeoside Gal

Cat. No.: B15591673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dregeoside Gal, a steroidal glycoside
with potential pharmacological applications. The document details its primary natural source,
comprehensive isolation and purification methodologies, and key physicochemical properties.
This guide is intended to serve as a valuable resource for researchers engaged in natural
product chemistry, drug discovery, and development.

Natural Sources of Dregeoside Gal

Dregeoside Gal is a naturally occurring pregnane glycoside predominantly found in the plant
species Dregea volubilis (L.f.) Benth. ex Hook.f., a member of the Asclepiadaceae family. This
climbing shrub is widely distributed in Southeast Asia and has been traditionally used in folk
medicine for various ailments. The leaves and stems of Dregea volubilis are the primary plant
parts utilized for the extraction of Dregeoside Gal and other related pregnane glycosides.

Physicochemical Properties of Dregeoside Gal

A summary of the key physicochemical properties of Dregeoside Gal is presented in Table 1.
This data is crucial for its identification, characterization, and handling in a laboratory setting.

Table 1: Physicochemical Properties of Dregeoside Gal
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Property Value Reference
Molecular Formula Ca9Hs0017 [1]
Molecular Weight 941.149 g/mol [1]
Melting Point 126.5- 129 °C [1]
Density 1.3+0.1 g/cm3 [1]
Boiling Point 904.9 £ 65.0 °C at 760 mmHg [1]
Purity (typical) >93.0% [1]

Isolation and Purification of Dregeoside Gal

The isolation of Dregeoside Gal from its natural source, Dregea volubilis, is a multi-step
process involving extraction, fractionation, and chromatography. The general workflow for this
process is outlined below.

General Experimental Workflow for Isolation

The following diagram illustrates a typical workflow for the isolation of Dregeoside Gal from
the dried plant material of Dregea volubilis.
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Caption: General workflow for the isolation of Dregeoside Gal.

Detailed Experimental Protocols

The following sections provide a more detailed description of the key experimental steps
involved in the isolation and purification of Dregeoside Gal.

3.2.1. Plant Material Collection and Preparation
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The leaves and stems of Dregea volubilis are collected and authenticated. The plant material is
then washed, shade-dried, and ground into a coarse powder to increase the surface area for
efficient extraction.

3.2.2. Extraction

The powdered plant material is subjected to exhaustive extraction with a suitable organic
solvent, typically methanol (MeOH), using techniques such as maceration or Soxhlet extraction.
The resulting extract is then concentrated under reduced pressure to yield a crude methanolic
extract.

3.2.3. Fractionation

The crude methanolic extract is suspended in water and subjected to sequential liquid-liquid
partitioning with solvents of increasing polarity. This process typically involves:

e n-Hexane: To remove non-polar constituents like fats and waxes.
o Ethyl acetate (EtOAc): To extract compounds of intermediate polarity.

e n-Butanol (n-BuOH): To extract more polar compounds, including glycosides like
Dregeoside Gal.

The n-BuOH fraction, which is expected to be rich in Dregeoside Gal, is collected and
concentrated.

3.2.4. Chromatographic Purification

The n-BuOH fraction is subjected to multiple chromatographic steps to isolate Dregeoside
Gal.

 Silica Gel Column Chromatography: The fraction is loaded onto a silica gel column and
eluted with a gradient of chloroform-methanol (CHCIs-MeOH) or a similar solvent system.
Fractions are collected and monitored by Thin Layer Chromatography (TLC).

o Octadecylsilyl (ODS) Column Chromatography: Fractions containing the target compound
are further purified on an ODS column using a gradient of methanol-water (MeOH-Hz0) to
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separate compounds based on their hydrophobicity.

o Preparative High-Performance Liquid Chromatography (HPLC): The final purification is often
achieved using preparative HPLC on a C18 column with a suitable mobile phase, such as a
methanol-water or acetonitrile-water gradient, to yield pure Dregeoside Gal.

Structural Elucidation and Characterization

The structure of the isolated Dregeoside Gal is confirmed using a combination of
spectroscopic and spectrometric techniques.

Spectroscopic and Spectrometric Analysis Workflow

The following diagram illustrates the typical analytical workflow for the structural elucidation of
the purified compound.
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Caption: Analytical workflow for the structural elucidation of Dregeoside Gal.

Detailed Methodologies

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D NMR (*H and *3C) and 2D NMR
(COSY, HSQC, HMBC) experiments are performed to determine the carbon skeleton and the
placement of protons and other functional groups. These experiments provide detailed
information about the connectivity of atoms within the molecule.
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o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS): This technique is
used to determine the exact molecular weight and elemental composition of Dregeoside
Gal, which helps in confirming the molecular formula.

At present, specific signaling pathways for Dregeoside Gal have not been extensively
reported in publicly available scientific literature. Further research is required to elucidate the
molecular mechanisms underlying the biological activities of this compound. As such, a
signaling pathway diagram cannot be provided at this time.

This guide provides a comprehensive overview of the current knowledge on the natural
sources and isolation of Dregeoside Gal. As research in this area progresses, more detailed
information on its biological activities and mechanisms of action is anticipated to become
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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